Cas no 2227783-12-0 (rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine
• CAS No: 2227783-12-0
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5927236
• PubChem ID: 165615866
• Update Time: 2025-06-10

rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine
• 2227783-12-0
• EN300-1820519

• Inchi： 1S/C10H15NS/c1-6-4-5-7(12-6)8-9(11)10(8,2)3/h4-5,8-9H,11H2,1-3H3/t8-,9-/m1/s1
• InChI Key： IRJKOHCXDCOYMC-RKDXNWHRSA-N
• SMILES： S1C(C)=CC=C1[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine

Introduction to rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine (CAS No. 2227783-12-0)

rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine (CAS No. 2227783-12-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropanamines and is characterized by its unique structural features, including a cyclopropane ring and a thiophene moiety. The racemic nature of the compound, denoted by the prefix rac-, indicates the presence of both enantiomers in equal proportions.

The cyclopropane ring in rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine imparts significant steric constraints and rigidity to the molecule, which can influence its biological activity and pharmacological properties. The 5-methylthiophen-2-yl substituent adds an additional layer of complexity to the molecule, contributing to its potential for interactions with biological targets.

Recent studies have explored the potential applications of rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine in various therapeutic areas. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are implicated in numerous diseases. The unique structure of rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine makes it an attractive candidate for investigating its interactions with GPCRs and other biological targets.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine for several GPCRs. The results showed that the compound exhibited high affinity for specific subtypes of GPCRs, suggesting its potential as a lead compound for further drug development. The study also highlighted the importance of the cyclopropane ring and 5-methylthiophen-2-yl substituent in modulating receptor binding.

Beyond its interactions with GPCRs, rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine has been explored for its potential anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation and are major health concerns worldwide. Preclinical studies have demonstrated that rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine can inhibit key inflammatory pathways, including the production of pro-inflammatory cytokines and chemokines. These findings suggest that the compound may have therapeutic potential in managing inflammatory conditions.

The synthesis of rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-amine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the use of transition metal-catalyzed reactions to construct the cyclopropane ring and introduce the thiophene substituent. These synthetic methods have been refined to ensure scalability and cost-effectiveness, making it feasible for large-scale production if further clinical trials prove successful.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,3S)-2,2-dimethyl-3-(5-methylthiophen-2-yl)cyclopropan-1-am ine in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacokinetic properties. However, more extensive studies are needed to fully assess its therapeutic potential and identify any potential side effects or contraindications.

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